Cas no 1261917-63-8 (4-Hydroxy-2-(4-methoxyphenyl)pyridine)

• Product Name: 4-Hydroxy-2-(4-methoxyphenyl)pyridine
• CAS No: 1261917-63-8
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD18323376
• CID: 2763346
• PubChem ID: 53229209
• Update Time: 2025-07-18

4-Hydroxy-2-(4-methoxyphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• MFCD18323376
• 1261917-63-8
• SCHEMBL12335822
• 4-HYDROXY-2-(4-METHOXYPHENYL)PYRIDINE
• 2-(4-Methoxyphenyl)pyridin-4(1H)-one
• DTXSID40692468
• 4-Hydroxy-2-(4-methoxyphenyl)pyridine, 95%
• 4-Hydroxy-2-(4-methoxyphenyl)pyridine

• MDL： MFCD18323376
• Inchi： 1S/C12H11NO2/c1-15-11-4-2-9(3-5-11)12-8-10(14)6-7-13-12/h2-8H,1H3,(H,13,14)
• InChI Key： CRSBQVWIYDGDFP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CC(C=CN1)=O

Computed Properties

• Exact Mass: 201.078978594Da
• Monoisotopic Mass: 201.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-Hydroxy-2-(4-methoxyphenyl)pyridine

4-Hydroxy-2-(4-methoxyphenyl)pyridine (CAS No. 1261917-63-8): A Comprehensive Overview in Modern Chemical Biology

4-Hydroxy-2-(4-methoxyphenyl)pyridine, identified by its CAS number 1261917-63-8, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic aromatic molecule has garnered attention due to its unique structural properties and potential applications in drug discovery and therapeutic development. The compound's pyridine core, combined with hydroxyl and methoxy substituents, positions it as a versatile scaffold for designing novel bioactive molecules.

The< strong>4-hydroxy and 4-methoxyphenyl groups contribute to the compound's chemoenzymatic reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies have highlighted its role in developing kinase inhibitors, particularly those targeting tyrosine kinases, which are crucial in cancer therapy. The< strong>pyridine moiety enhances binding affinity to biological targets, while the< strong>hydroxyl group allows for further functionalization via esterification or phosphorylation, expanding its pharmacological potential.

In the context of contemporary drug development, 4-Hydroxy-2-(4-methoxyphenyl)pyridine has been explored as a precursor for small-molecule modulators of signaling pathways implicated in inflammation and neurodegenerative diseases. Its structural motif resembles several known pharmacophores, suggesting that derivatives of this compound could exhibit similar biological activities with improved selectivity and efficacy. For instance, modifications at the< strong>4-methoxyphenyl ring have been investigated to enhance solubility and metabolic stability, aligning with current trends in medicinal chemistry.

The synthesis of< strong>4-Hydroxy-2-(4-methoxyphenyl)pyridine typically involves multi-step organic reactions, including condensation reactions between pyridine derivatives and aromatic aldehydes or ketones. Advances in catalytic methods have enabled more efficient and sustainable production routes, reducing waste and energy consumption. Such improvements are critical for scaling up synthesis while maintaining cost-effectiveness, a key consideration in industrial pharmaceutical applications.

Evaluation of the compound's pharmacokinetic properties has revealed promising characteristics for further development. Preliminary in vitro studies indicate that< strong>4-Hydroxy-2-(4-methoxyphenyl)pyridine exhibits moderate bioavailability and favorable interactions with target enzymes. Additionally, its< strong>hydroxyl-containing structure suggests potential for prodrug formulations, where it could be converted into more water-soluble or tissue-specific derivatives upon administration.

The intersection of computational chemistry and experimental validation has been instrumental in optimizing derivatives of< strong>CAS No. 1261917-63-8. Molecular docking simulations have identified key interactions between the< strong>pyridine core and protein targets, guiding rational design of analogs with enhanced binding affinity. These computational approaches complement traditional high-throughput screening methods, accelerating the discovery pipeline for novel therapeutic agents.

The versatility of< strong>4-Hydroxy-2-(4-methoxyphenyl)pyridine extends to its role as a building block for more complex scaffolds. By incorporating additional functional groups or linking it to other heterocycles, researchers can generate libraries of compounds with tailored biological activities. Such libraries are increasingly employed in phenotypic screening campaigns aimed at identifying lead compounds for unmet medical needs.

In conclusion, CAS No. 1261917-63-8, corresponding to< strong>4-Hydroxy-2-(4-methoxyphenyl)pyridine, represents a compelling candidate for further exploration in chemical biology and drug discovery. Its unique structural features offer opportunities for designing innovative therapeutics targeting a range of diseases. As research methodologies continue to evolve, this compound is poised to play an increasingly significant role in advancing medical science toward precision medicine solutions.